N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C13H13N5O2S/c1-20-13-5-4-10-15-16-11(18(10)17-13)8-14-12(19)7-9-3-2-6-21-9/h2-6H,7-8H2,1H3,(H,14,19)
• InChI Key: RUJALYSEZWFEMZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN2C(=NN=C2CNC(=O)CC3=CC=CS3)C=C1
• Molecular Formula: C13H13N5O2S
• Molecular Weight: 303.34 g/mol

Description

N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C13H13N5O2S and its molecular weight is 303.34. The purity is usually 95%.
BenchChem offers high-quality N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-2-(thiophen-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-2-(thiophen-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Effects

N-(6-(2-Methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide, a similar compound, exhibits remarkable anticancer effects. Alkylurea moiety replacement in this compound enhances antiproliferative activities against human cancer cell lines and reduces acute oral toxicity. It also shows potential as an effective PI3K inhibitor, a key target in cancer therapy (Wang et al., 2015).

Antioxidant Properties

Another related compound has been synthesized, demonstrating significant antioxidant abilities. This includes higher antioxidant activity than ascorbic acid in some cases, indicating its potential use in therapies requiring antioxidant properties (Shakir et al., 2017).

Antimicrobial and Antitubercular Activities

N-aryl substituted phenyl acetamide analogs of 3-methyl-[1,2,4]triazolo[3,4-a]phthalazines, compounds with a structure similar to the query compound, have shown activity against HCT 116 cancer cell line and also exhibit antimicrobial properties. These compounds provide a new avenue for the development of antimicrobial and antitubercular agents (Kumar et al., 2019).

Potential in Treating Asthma and Respiratory Diseases

([1,2,4]triazolo[1,5-b]pyridazin-6-yl)oxyalkylsulfonamides have been evaluated for their ability to inhibit PAF-induced bronchoconstriction in guinea pigs. Some of these compounds, which are structurally related to the query compound, showed promising anti-asthmatic activity, suggesting potential applications in treating asthma and other respiratory diseases (Kuwahara et al., 1997).

Antiviral Properties

Compounds derived from the triazolo[4,3-b]pyridazine structure have demonstrated antiviral activity against hepatitis-A virus (HAV), suggesting potential applications in developing antiviral therapies (Shamroukh & Ali, 2008).

Insecticidal Properties

Novel heterocycles incorporating thiadiazole moiety, with structures related to the query compound, have shown insecticidal effects against the cotton leafworm, Spodoptera littoralis. This suggests potential use in agricultural pest control (Fadda et al., 2017).

Herbicidal Activity

Substituted N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds, similar in structure to the query compound, have shown excellent herbicidal activity on a broad spectrum of vegetation at low application rates. This indicates its potential use in weed control in agriculture (Moran, 2003).